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Compound of Interest

Compound Name: WS5

Cat. No.: B8803407 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the cooling intensity of the synthetic cooling

agent WS-5 against other common alternatives, supported by available data. It also outlines a

comprehensive experimental protocol for conducting a sensory panel evaluation to assess the

cooling intensity of such compounds, adhering to established sensory science methodologies.

Comparative Cooling Intensity of WS-5
WS-5, or N-Ethyl-p-menthane-3-carboxamide, is consistently reported to be one of the most

potent commercially available cooling agents. Its cooling effect is characterized by a delayed

onset and a long-lasting sensation, primarily perceived on the roof of the mouth and the back of

the tongue.[1]

Available data from various sources indicate the following relative cooling intensities:
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Cooling Agent
Relative Cooling
Intensity vs.
Menthol

Relative Cooling
Intensity vs. WS-3

Notes

WS-5 ~3-4x stronger ~2.5x stronger[2]
Strong, long-lasting

cooling effect.

WS-3 Stronger than Menthol -
Clean, sharp cooling

effect.

WS-23
Weaker than WS-5

and WS-3

Weaker than WS-5

and WS-3

Fast-acting, short-

duration cooling

primarily at the front of

the mouth.

Menthol - -

Traditional cooling

agent with a

characteristic minty

aroma and taste.

One study's sensory evaluation revealed the cooling intensity in an aqueous solution to follow

the order: WS-5 > WS-3 > FEMA-4557 > WS-23.[3] This potent cooling effect is attributed to its

activation of both TRPM8 and TRPA1 sensory receptors.[3]

Experimental Protocol: Sensory Panel Evaluation of
Cooling Intensity
The following is a detailed methodology for a sensory panel evaluation to quantitatively assess

the cooling intensity of WS-5 and other cooling agents. This protocol is based on established

standards in sensory science, such as those from ASTM International and ISO.

Panelist Selection and Training
Selection Criteria: Recruit 10-15 healthy, non-smoking individuals aged 20-50. Screen

candidates for their ability to detect and differentiate basic tastes (sweet, sour, salty, bitter,

umami) and their sensitivity to oral chemical stimuli. Exclude individuals with known taste or

smell disorders, oral lesions, or allergies to the test substances.
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Training: Conduct a multi-session training program to familiarize panelists with the sensory

properties of cooling agents.

Introduction to Cooling Agents: Present panelists with reference samples of menthol, WS-

3, WS-23, and WS-5 at varying concentrations in a neutral medium (e.g., 5% sucrose

solution).

Intensity Rating: Train panelists to use a labeled magnitude scale (LMS) or a visual analog

scale (VAS) to rate the perceived cooling intensity. Anchor the scale with descriptive terms

such as "No Sensation," "Barely Detectable," "Weak," "Moderate," "Strong," and "Very

Strong."

Temporal Profile: Train panelists to evaluate the onset, peak, and duration of the cooling

sensation.

Sample Preparation and Presentation
Stimuli: Prepare solutions of WS-5, WS-3, WS-23, and menthol at various concentrations

(e.g., 1, 2, 5, 10 ppm) in a base of purified water or a 5% sucrose solution to mask any

potential off-tastes. All samples should be prepared fresh daily and presented at a controlled

temperature (e.g., 20-22°C).

Presentation: Present samples to panelists in a randomized, double-blind manner. Use 10

mL of each solution for oral rinsing for a standardized duration (e.g., 10 seconds) followed by

expectoration.

Evaluation Procedure
Washout Period: A mandatory washout period of at least 5 minutes with purified water and

unsalted crackers is required between each sample to prevent sensory fatigue and carry-

over effects.

Data Collection: Panelists will rate the cooling intensity at specific time points (e.g., 30

seconds, 1, 2, 5, 10, and 15 minutes) after expectoration using the trained scaling method.

Data Analysis

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8803407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Statistical Analysis: Analyze the collected intensity ratings using appropriate statistical

methods, such as Analysis of Variance (ANOVA) with post-hoc tests (e.g., Tukey's HSD), to

determine significant differences in cooling intensity between the different agents and

concentrations.

Time-Intensity Curves: Generate time-intensity curves for each cooling agent to visualize the

onset, peak, and duration of the cooling sensation.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the known signaling pathway for cooling sensation and the

experimental workflow for a sensory panel evaluation.
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Caption: Signaling pathway of WS-5 activating TRPM8 and TRPA1 receptors.
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Caption: Experimental workflow for sensory panel evaluation of cooling agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. store.astm.org [store.astm.org]

2. store.astm.org [store.astm.org]

3. fivesenses.com [fivesenses.com]

To cite this document: BenchChem. [A Comparative Guide to the Sensory Evaluation of WS-
5 Cooling Intensity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8803407#sensory-panel-evaluation-of-ws5-cooling-
intensity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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